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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375

Get Quote

\ J

This guide provides a comprehensive overview of the technical data and safety information for
Prosulfuron-d3. The information is compiled for researchers, scientists, and professionals in
drug development who may be working with this compound. While specific data for the
deuterated form (d3) is limited, the safety and handling information is largely based on the
extensive data available for its parent compound, Prosulfuron. The inclusion of three deuterium
atoms is not expected to significantly alter the compound's primary hazardous properties.

Chemical and Physical Properties

Prosulfuron is characterized as a colorless crystalline solid.[1] A summary of its key physical
and chemical properties is presented in the table below.
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Property

Value

Source

Molecular Formula

C15H13D3F3N504S

[2]

Molecular Weight 419.4 g/mol (for Prosulfuron) [1]
Melting Point 155 °C (with decomposition)
Density 1.45 g/cm3 (at 20-25 °C)

Vapor Pressure

<3.5x10-6 Pa at 25°C

Water Solubility

At 25°C: 87 mg/L at pH 5.0; 4
g/LatpH 6.8; 43 g/LatpH 7.7

Solubility in Organic Solvents
(g/L at 25°C)

Acetone: 160, Ethyl acetate:
56, Dichloromethane: 180,
Ethanol: 8.4, n-hexane: 6.4, n-

octanol: 1.4, Toluene: 6.1

Partition Coefficient (log Kow)

At 25°C: 2.8 at pH 5.0; 3.0 at
pH 6.9; 4.4 at pH 9.0
(Corrected)

Toxicological Information

Prosulfuron exhibits low acute toxicity via oral, dermal, and inhalation routes in rats. It is not a

skin irritant but can be a slight eye irritant in rabbits and is not a skin sensitizer in guinea pigs.

The major target organs following repeated exposure are the liver and the hematopoietic

system. Prosulfuron is not considered to be carcinogenic or a reproductive toxicant.[3]

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D3Prosulfuron.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Prosulfuron
https://downloads.regulations.gov/EPA-HQ-OPP-2011-1010-0005/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Species Source
Acute Oral Toxicity Low Rat
Acute Dermal Toxicity Low Rat

Acute Inhalation

o Low Rat
Toxicity
Skin Irritation Not an irritant Rabbit
Eye Irritation Slight irritant Rabbit
Skin Sensitization Not a sensitizer Guinea pig
Not likely to be
Carcinogenicity carcinogenic to Mouse, Rat [3]

humans

Not mutagenic or
. genotoxic in a range
Genotoxicity o o
of in vitro and in vivo

assays

) . Not a reproductive
Reproductive Toxicity ] Rat
toxicant

Not considered a
Neurotoxicity neurotoxic hazard to

human health

Mode of Action

Prosulfuron is a member of the sulfonylurea class of herbicides. Its mode of action is the
inhibition of the enzyme acetolactate synthase (ALS), which is crucial for the biosynthesis of
branched-chain amino acids (valine, leucine, and isoleucine).[1] This inhibition leads to the
cessation of cell division and growth in susceptible plants, ultimately causing plant death within
14-21 days of application.
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Click to download full resolution via product page
Caption: Mechanism of action of Prosulfuron leading to plant death.

Hazard Identification and Safety Precautions

Prosulfuron-d3 is classified as harmful if swallowed or in contact with skin.[2] It is also very
toxic to aquatic life with long-lasting effects.[2][4][5]

Hazard Statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[2]

H400: Very toxic to aquatic life.[2][4]

H410: Very toxic to aquatic life with long lasting effects.[2][4][5]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[4][6]

e P270: Do not eat, drink or smoke when using this product.[4][6]
e P273: Avoid release to the environment.[2][5]

e P280: Wear protective gloves/protective clothing.[2][6]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[4]

e P391: Collect spillage.[4][5]
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o P501: Dispose of contents/container to a licensed hazardous-waste disposal contractor or
collection site.[4]

Safe Handling and Storage Workflow

Proper handling and storage are crucial to minimize exposure and environmental
contamination. The following workflow outlines the recommended procedures.
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@eceiving Prosulqu

Store in original, tightly closed container
in a dry, cool, well-ventilated area.
Keep away from food, drink, and animal feed.

Wear Personal Protective Equipment (PPE):
- Protective gloves
- Protective clothing
- Eye/face protection

Handling:
- Avoid contact with skin and eyes.
- Do not eat, drink, or smoke.
- Avoid dust formation.

If-spill occurs

Spill Response:
- Collect spillage.
- Avoid release to the environment.
- Clean contaminated surfaces thoroughly.

Disposal:
- Dispose of contents/container to an
approved waste disposal facility.

End of Workflow

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling and storage of Prosulfuron-d3.
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First-Aid Measures

In case of exposure, the following first-aid measures are recommended:

« |If Swallowed: Call a poison control center or doctor immediately for treatment advice.[7] If
the person is conscious, have them rinse their mouth with water.[4] Do not induce vomiting
unless told to do so by a poison control center or doctor.[6]

 If on Skin or Clothing: Take off contaminated clothing. Rinse skin immediately with plenty of
water for 15-20 minutes. Call a poison control center or doctor for treatment advice.

o If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove
contact lenses, if present, after the first 5 minutes, then continue rinsing the eye. Call a
poison control center or doctor for treatment advice.

« If Inhaled: Move the person to fresh air. If the person is not breathing, call 911 or an
ambulance, then give artificial respiration, preferably mouth-to-mouth if possible. Call a
poison control center or doctor for further treatment advice.[7]

Environmental Fate

Prosulfuron is highly soluble in water and mobile, with a high potential for leaching into
groundwater.[8][9] It is moderately persistent in soil but can be very persistent in aquatic
systems.[8][9] It is very toxic to aquatic life, including algae and aquatic plants.[8][9]

Experimental Protocols

Detailed experimental protocols for the toxicological and environmental fate studies are not
typically included in Safety Data Sheets. The data presented is a summary of results from
standardized tests conducted according to internationally recognized guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD). For specific
experimental methodologies, it is recommended to consult the primary scientific literature or the
full registration dossiers submitted to regulatory agencies like the U.S. Environmental
Protection Agency (EPA) or the European Food Safety Authority (EFSA).

The toxicological assessment of Prosulfuron involved a battery of tests, including:
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o Acute toxicity studies (oral, dermal, inhalation) in rats.

» Skin and eye irritation studies in rabbits.

» Skin sensitization studies in guinea pigs.

» Repeat-dose toxicity studies in rats, mice, dogs, and rabbits.

o Genotoxicity assays (in vitro and in vivo).

» Carcinogenicity bioassays in mice and rats.

e Reproductive and developmental toxicity studies in rats and rabbits.

Stability and Reactivity

Prosulfuron is stable under normal storage conditions.[2] It is incompatible with strong oxidizing
agents.[2] Hazardous decomposition products, such as toxic gases, may form during heating or
in case of fire.[2]

Disposal Considerations

Wastes resulting from the use of this product must be disposed of on-site or at an approved
waste disposal facility.[10] Do not contaminate water, food, or feed by disposal.[10] Containers
should be handled according to the specific instructions on the product label.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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